Cas no 1836154-66-5 (3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine)

• Product Name: 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine
• CAS No: 1836154-66-5
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5701570
• PubChem ID: 120779852
• Update Time: 2025-06-08

3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-(4-nitrophenyl)sulfonylpiperidin-4-amine
• 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine
• EN300-1167367
• 1836154-66-5

• Inchi： 1S/C13H19N3O4S/c1-13(2)9-15(8-7-12(13)14)21(19,20)11-5-3-10(4-6-11)16(17)18/h3-6,12H,7-9,14H2,1-2H3
• InChI Key： IZMMRMSSKXRSKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C(C)(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine

Introduction to 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine (CAS No. 1836154-66-5)

3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1836154-66-5, represents a sophisticated molecular structure that combines a piperidine core with functional groups designed to enhance biological activity. The presence of a nitrobenzenesulfonyl moiety and a secondary amine at the 4-position of the piperidine ring contributes to its unique chemical properties and potential applications in drug discovery.

The structural features of 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine make it an intriguing candidate for further exploration in medicinal chemistry. The nitro group, while not directly involved in the pharmacophore, can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Additionally, the sulfonamide group is a well-known pharmacophore that enhances solubility and bioavailability, making it a valuable component in drug design.

In recent years, there has been growing interest in piperidine derivatives due to their versatility and efficacy in modulating various biological pathways. Piperidine-based scaffolds have been successfully incorporated into numerous therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer. The specific modification of 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine with a nitrobenzenesulfonyl group suggests potential applications in areas where redox-sensitive or protease-inhibiting properties are desired.

Current research in the field of medicinal chemistry highlights the importance of molecular diversity in drug discovery. Compounds like 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine serve as valuable building blocks for generating novel analogs with improved pharmacokinetic profiles and target specificity. The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired structural complexity.

The biological activity of 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine has been preliminarily evaluated in several in vitro assays. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets, which could be exploited for therapeutic intervention. Furthermore, its ability to interact with biological membranes may make it useful in developing membrane-targeted drugs or prodrugs that enhance delivery to specific tissues.

The development of new pharmaceutical agents relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting the binding modes of 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine with potential targets. These studies provide critical insights into how modifications to the core scaffold can optimize potency and selectivity.

One of the most promising areas of application for this compound is in the treatment of inflammatory diseases. The sulfonamide moiety is known to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, the nitro group can be metabolically reduced to form a nitrosyl radical, which has been shown to exhibit potent antioxidant activity. This dual functionality makes 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine a compelling candidate for further development as an anti-inflammatory therapeutic agent.

In conclusion, 3,3-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-4-amine represents a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms of action, 1836154-66-5 may play a crucial role in the development of next-generation drugs that address unmet medical needs.